molecular formula C9H7NO2S B1286821 4-[(Cyanomethyl)sulfanyl]benzoic acid

4-[(Cyanomethyl)sulfanyl]benzoic acid

Cat. No. B1286821
M. Wt: 193.22 g/mol
InChI Key: OHECANWNRIBKEI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-[(Cyanomethyl)sulfanyl]benzoic acid is a useful research compound. Its molecular formula is C9H7NO2S and its molecular weight is 193.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-[(Cyanomethyl)sulfanyl]benzoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-[(Cyanomethyl)sulfanyl]benzoic acid including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

4-[(Cyanomethyl)sulfanyl]benzoic acid

Molecular Formula

C9H7NO2S

Molecular Weight

193.22 g/mol

IUPAC Name

4-(cyanomethylsulfanyl)benzoic acid

InChI

InChI=1S/C9H7NO2S/c10-5-6-13-8-3-1-7(2-4-8)9(11)12/h1-4H,6H2,(H,11,12)

InChI Key

OHECANWNRIBKEI-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1C(=O)O)SCC#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of sodium hydroxide (10.4 g, 0.26 mol) in degassed water (600 mL) was added 4-mercaptobenzoic acid (20.0 g, 0.13 mol). This solution was stirred for 30 minutes. To a solution of potassium carbonate (9.0 g, 65 mmol) in degassed water (400 mL) was added chloroacetonitrile (9.8 g, (0.13 mol) portion-wise. These two solutions were mixed and stirred for 48 hours at RT under N2. The mixture was filtered and washed with heptane. The aqueous phase was acidified with 3N hydrochloric acid and the product was filtered off, washed with water and dried, affording 4-cyanomethylsulfanylbenzoic acid (27.2 g, 88%). This compound was used without further purification in the following step.
Quantity
10.4 g
Type
reactant
Reaction Step One
Quantity
20 g
Type
reactant
Reaction Step One
Name
Quantity
600 mL
Type
solvent
Reaction Step One
Quantity
9 g
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
400 mL
Type
solvent
Reaction Step Two

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